Cas no 51699-47-9 (1,3-Propanediol, 1-(3-fluorophenyl)-)
51699-47-9 structure
Product Name:1,3-Propanediol, 1-(3-fluorophenyl)-
CAS No:51699-47-9
MF:C9H11FO2
MW:170.180846452713
CID:361622
PubChem ID:24776823
Update Time:2025-04-19
1,3-Propanediol, 1-(3-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol, 1-(3-fluorophenyl)-
- 1-(3-fluorophenyl)propane-1,3-diol
- DTXSID70647269
- SCHEMBL3175425
- (S)-1-(3-Fluorophenyl)-1,3-propanediol
- SY348545
- 51699-47-9
-
- Inchi: 1S/C9H11FO2/c10-8-3-1-2-7(6-8)9(12)4-5-11/h1-3,6,9,11-12H,4-5H2
- InChI Key: NNSRZZIDIQCCOS-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C(CCO)O
Computed Properties
- Exact Mass: 170.07433
- Monoisotopic Mass: 170.07430775g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
1,3-Propanediol, 1-(3-fluorophenyl)- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
51699-47-9 (1,3-Propanediol, 1-(3-fluorophenyl)-) Related Products
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